4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxylate

• Molecular Formula: C29H27NO3
• Molecular Weight: 437.5 g/mol
• IUPAC Name: (4,4-dimethyl-2-oxo-1-phenylpyrrolidin-3-yl) tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-15-carboxylate
• InChI: InChI=1S/C29H27NO3/c1-29(2)17-30(18-10-4-3-5-11-18)27(31)26(29)33-28(32)24-16-23-19-12-6-8-14-21(19)25(24)22-15-9-7-13-20(22)23/h3-15,23-26H,16-17H2,1-2H3
• InChI Key: LJQCICPMTOGJIE-UHFFFAOYSA-N
• SMILES: CC1(CN(C(=O)C1OC(=O)C2CC3C4=CC=CC=C4C2C5=CC=CC=C35)C6=CC=CC=C6)C

Description

4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxylate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as DPTC, and it belongs to the family of tetracyclic polyene macrolides. DPTC has been synthesized using different methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of DPTC is not fully understood. However, it is believed that DPTC exerts its biological effects by binding to specific receptors or enzymes in cells. For example, DPTC has been found to inhibit the growth of cancer cells by binding to the ribosome and interfering with protein synthesis.
Biochemical and Physiological Effects:
DPTC has been found to have various biochemical and physiological effects. In vitro studies have shown that DPTC has antimicrobial activity against a wide range of bacteria and fungi. DPTC has also been found to inhibit the growth of cancer cells and induce apoptosis. In addition, DPTC has been found to have immunomodulatory properties, such as stimulating the production of cytokines and enhancing the activity of immune cells.

Advantages and Limitations for Lab Experiments

DPTC has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to be stable under various conditions. However, DPTC has some limitations for lab experiments. It is a highly toxic compound, and its use requires careful handling and disposal. In addition, DPTC has low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of DPTC. One direction is to investigate its potential applications in medicine, such as developing new anticancer drugs or immunomodulatory agents. Another direction is to study its potential applications in agriculture, such as developing new biopesticides or fungicides. In addition, further research is needed to understand the mechanism of action of DPTC and its biochemical and physiological effects.

Synthesis Methods

DPTC has been synthesized using different methods. The most common method involves the reaction of cyclopentadiene with maleic anhydride to form cis-norbornene-5,6-endo-dicarboxylic anhydride. This compound is then reacted with 3-phenyl-2-pyrrolidinone to form the intermediate compound, which is further reacted with dimethyl acetylenedicarboxylate to form DPTC.

Scientific Research Applications

DPTC has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, DPTC has been found to have antimicrobial, antitumor, and immunomodulatory properties. In agriculture, DPTC has been studied as a potential biopesticide due to its insecticidal and antifungal properties. In material science, DPTC has been studied for its potential applications in the development of new materials, such as polymers and surfactants.